Cas no 21733-05-1 (methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate)

Technical Introduction: Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is a versatile heterocyclic compound featuring a chlorinated triazole core with an ester functional group. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro and ester substituents enhance reactivity, facilitating further derivatization for applications such as active pharmaceutical ingredient (API) synthesis or ligand design. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined reactivity profile and compatibility with common reagents underscore its utility in medicinal chemistry and material science research.
methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate structure
21733-05-1 structure
Product Name:methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate
CAS No:21733-05-1
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD13188593
CID:1025813
PubChem ID:13989241
Update Time:2025-05-20

methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloro-4H-1,2,4-triazole-3-carboxylate
    • 5-?chloro-?1H-?1,?2,?4-?Triazole-?3-?carboxylic acid methyl ester
    • Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate
    • 3-Chlor-5-methoxycarbonyl-< 1,2,4> triazol
    • 3-Chloro-1,2,4-triazol-5-carbonsaeuremethylester
    • 5-chloro-1H-[1,2,4]triazole-3-carboxylic acid methyl ester
    • 5-chloro-1H-[1,2,4]-triazole-3-carboxylic acid methyl ester
    • AGN-PC-0001QU
    • BB_SC-8904
    • CTK8C4641
    • methyl 5-chloro-1,2,4-triazole-3-carboxylate
    • SureCN2944190
    • DTXSID20553866
    • VS-02879
    • 1H-1,2,4-Triazole-3-carboxylic acid, 5-chloro-, methyl ester
    • F14181
    • AKOS005174282
    • MFCD13188593
    • Methyl 5-chloro-1H-1,2,4-triazole-3-carboxylate
    • STK933437
    • SCHEMBL10860665
    • methyl 5-chloro-2H-1,2,4-triazole-3-carboxylate
    • EN300-44885
    • A878946
    • BBL011200
    • MB15035
    • SCHEMBL2944190
    • 21733-05-1
    • DA-38909
    • NDZVUEAMBRJIIJ-UHFFFAOYSA-N
    • methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate(SALTDATA: FREE)
    • ALBB-014178
    • 1H-1,2,4-triazole-5-carboxylic acid, 3-chloro-, methyl ester
    • methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate
    • MDL: MFCD13188593
    • Inchi: 1S/C4H4ClN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
    • InChI Key: NDZVUEAMBRJIIJ-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(=O)OC)=NN1

Computed Properties

  • Exact Mass: 160.9992041g/mol
  • Monoisotopic Mass: 160.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.9Ų

methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate Security Information

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Additional information on methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate

Comprehensive Overview of Methyl 3-Chloro-1H-1,2,4-Triazole-5-Carboxylate (CAS No. 21733-05-1)

Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate (CAS No. 21733-05-1) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazole ring and a carboxylate ester group, makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in developing novel antifungal agents and crop protection chemicals, aligning with the growing demand for sustainable agricultural solutions.

The compound’s CAS number 21733-05-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which aids in optimizing bioactive molecules. With the rise of green chemistry, methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is also explored for eco-friendly synthesis routes, addressing concerns about environmental impact.

In the context of user search trends, queries often focus on its synthesis methods, safety data sheets (SDS), and supplier information. Analytical techniques like HPLC and NMR are commonly discussed for quality control. Additionally, its role in peptide coupling reactions and metal-organic frameworks (MOFs) garners attention, as these applications intersect with cutting-edge nanotechnology and biomedicine.

From a market perspective, the demand for CAS 21733-05-1 is driven by its utility in high-value intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios. Regulatory compliance, such as REACH and GMP standards, is another critical topic for buyers, ensuring adherence to global chemical safety protocols.

Future applications of methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate may expand into bioconjugation and prodrug design, leveraging its reactive sites for targeted drug delivery. As AI-driven molecular modeling accelerates discovery, this compound’s adaptability positions it as a key player in next-generation therapeutics and smart materials.

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